Methyl quinuclidine-2-carboxylate hydrochloride
Description
Methyl quinuclidine-2-carboxylate hydrochloride is a useful research compound. Its molecular formula is C9H16ClNO2 and its molecular weight is 205.68. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Characterization
Methyl quinuclidine-2-carboxylate hydrochloride has been a focus in the field of chemical synthesis and characterization. Hamama et al. (2011) explored its versatility as an intermediate for synthesizing fused and spiro quinuclidine and its C-nucleosides, illustrating its potential in creating complex molecular structures. Additionally, Dega-Szafran et al. (2009) synthesized and characterized quinuclidine betaine hydrochloride through methods like X-ray diffraction, FTIR and NMR spectroscopy, highlighting its structural properties and potential in further chemical studies (Hamama et al., 2011) (Dega-Szafran et al., 2009).
Medicinal Chemistry and Pharmacology
In the realm of medicinal chemistry and pharmacology, the compound has been instrumental. Etayo et al. (2008) prepared enantiomerically pure (R)-quinuclidine-2-carboxylic acid, showcasing its significance in the synthesis of chiral molecules, which are crucial in drug development and biological studies. Furthermore, the potential of this compound in synthesizing muscarinic receptor antagonists was demonstrated by Naito et al. (2005), indicating its role in developing treatments for various physiological conditions (Etayo et al., 2008) (Naito et al., 2005).
Material Science and Industrial Applications
In the field of material science and industrial applications, Bojinov and Grabchev (2003) synthesized novel fluorescent compounds using this compound, indicating its use in creating dyes for potential application in liquid crystal displays. This demonstrates the compound's versatility not only in medicinal chemistry but also in the development of materials for technological applications (Bojinov & Grabchev, 2003).
Properties
IUPAC Name |
methyl 1-azabicyclo[2.2.2]octane-2-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO2.ClH/c1-12-9(11)8-6-7-2-4-10(8)5-3-7;/h7-8H,2-6H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHCJKMOANJAKDQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC2CCN1CC2.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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